Cas no 1449008-10-9 (4-Bromo-2,5-difluoro-N,N-dimethylbenzamide)

• Product Name: 4-Bromo-2,5-difluoro-N,N-dimethylbenzamide
• CAS No: 1449008-10-9
• MF: C₉H₈BrF₂NO
• MW: 264.066728591919
• MDL: MFCD26045262
• CID: 4764087
• Update Time: 2026-02-26

4-Bromo-2,5-difluoro-N,N-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2,5-difluoro-N,N-dimethylbenzamide

• MDL： MFCD26045262
• Inchi： 1S/C9H8BrF2NO/c1-13(2)9(14)5-3-8(12)6(10)4-7(5)11/h3-4H,1-2H3
• InChI Key： JUVITWPWCGJPLT-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1F)C(N(C)C)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 225
• XLogP3: 2.3
• Topological Polar Surface Area: 20.3

Additional information on 4-Bromo-2,5-difluoro-N,N-dimethylbenzamide

Comprehensive Overview of 4-Bromo-2,5-difluoro-N,N-dimethylbenzamide (CAS No. 1449008-10-9)

4-Bromo-2,5-difluoro-N,N-dimethylbenzamide (CAS No. 1449008-10-9) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring bromine and fluorine substituents, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and material science. The growing demand for halogenated benzamides underscores its significance in modern chemistry.

The compound's CAS number 1449008-10-9 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains. With the rise of AI-driven drug design and green chemistry, 4-Bromo-2,5-difluoro-N,N-dimethylbenzamide has gained attention for its compatibility with sustainable synthesis methods. Its electron-withdrawing properties and steric effects are frequently discussed in academic forums, aligning with trends like catalysis optimization and molecular docking studies.

In the context of high-throughput screening, this compound is often explored for its role in modulating enzyme activity or receptor binding. Recent publications highlight its utility in developing kinase inhibitors and antimicrobial agents, addressing global health challenges such as antibiotic resistance. The N,N-dimethyl moiety enhances its solubility, a feature highly valued in formulation science.

From an industrial perspective, 4-Bromo-2,5-difluoro-N,N-dimethylbenzamide is synthesized via palladium-catalyzed cross-coupling or nucleophilic aromatic substitution, methods that align with the push for atom-efficient reactions. Its thermal stability and compatibility with common solvents make it a practical choice for scaled-up production. Environmental concerns have also spurred interest in its biodegradability profile, a hot topic in ESG (Environmental, Social, and Governance) compliance.

Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify the purity of CAS No. 1449008-10-9. Quality control protocols emphasize residual solvent limits and heavy metal content, reflecting stringent industry standards. The compound's spectral data is often shared in open-access databases, supporting collaborative research efforts.

Future directions for 4-Bromo-2,5-difluoro-N,N-dimethylbenzamide include its integration into combinatorial chemistry libraries and photoaffinity labeling studies. As the scientific community prioritizes fragment-based drug discovery, this compound's versatility positions it as a key player. Its patent landscape is equally dynamic, with filings related to heterocyclic derivatives and prodrug formulations.

In summary, 4-Bromo-2,5-difluoro-N,N-dimethylbenzamide (CAS No. 1449008-10-9) exemplifies the intersection of structural complexity and practical utility. Its relevance to precision medicine and sustainable manufacturing ensures continued interest across multidisciplinary fields. For researchers seeking reliable synthetic intermediates or mechanistic probes, this compound offers a robust foundation.